Cas no 1094307-11-5 (3-ethyl-1-hydroxycyclopentane-1-carboxylic acid)

• Product Name: 3-ethyl-1-hydroxycyclopentane-1-carboxylic acid
• CAS No: 1094307-11-5
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 4571197
• Update Time: 2025-08-04

3-ethyl-1-hydroxycyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-hydroxycyclopentane-1-carboxylic acid
• Cyclopentanecarboxylic acid, 3-ethyl-1-hydroxy-

• Inchi： 1S/C8H14O3/c1-2-6-3-4-8(11,5-6)7(9)10/h6,11H,2-5H2,1H3,(H,9,10)
• InChI Key： NPUFEUGQBSXNBR-UHFFFAOYSA-N
• SMILES： C1(O)(C(O)=O)CCC(CC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 3-ethyl-1-hydroxycyclopentane-1-carboxylic acid

Comprehensive Overview of 3-Ethyl-1-hydroxycyclopentane-1-carboxylic acid (CAS No. 1094307-11-5): Properties, Applications, and Industry Insights

3-Ethyl-1-hydroxycyclopentane-1-carboxylic acid (CAS No. 1094307-11-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical research. This cyclopentane derivative features a unique structural combination of an ethyl group, a hydroxyl moiety, and a carboxylic acid functional group, making it a versatile intermediate for synthetic applications. The compound's molecular formula and precise stereochemistry contribute to its reactivity profile, which is increasingly explored in asymmetric synthesis and drug development.

Recent studies highlight the growing demand for cyclopentane-based building blocks like 3-Ethyl-1-hydroxycyclopentane-1-carboxylic acid in medicinal chemistry. Researchers are particularly interested in its potential as a chiral precursor for prostaglandin analogs and anti-inflammatory agents, aligning with current trends in targeted drug design. The compound's hydrogen bonding capacity and steric effects make it valuable for creating molecular scaffolds with enhanced bioavailability—a key focus area in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, CAS 1094307-11-5 demonstrates remarkable stability under various reaction conditions. Its thermal decomposition profile and solubility parameters have been extensively characterized, with optimal performance observed in polar aprotic solvents. These properties position it as a reliable intermediate for multi-step organic synthesis, particularly in the development of biologically active compounds. Industry reports indicate rising procurement of this chemical for high-value pharmaceutical intermediates, reflecting broader market shifts toward specialty fine chemicals.

Environmental and regulatory aspects of 3-Ethyl-1-hydroxycyclopentane-1-carboxylic acid production have evolved significantly. Manufacturers now emphasize green chemistry principles in its synthesis, including catalytic methods that reduce waste generation. This aligns with global searches for eco-friendly synthetic routes and sustainable chemical processes—topics trending in academic and industrial forums. Analytical techniques like HPLC purity testing and chiral separation methods ensure compliance with stringent pharmaceutical-grade standards for this compound.

The commercial landscape for CAS 1094307-11-5 reveals expanding applications beyond pharmaceuticals. Fragrance industries utilize its structural features for novel aroma chemicals, while material scientists investigate its potential in functional polymer additives. Such diversified applications contribute to its growing market valuation in specialty chemicals. Current Good Manufacturing Practice (cGMP) certified production facilities have enabled scaled-up synthesis while maintaining batch-to-batch consistency—a critical factor for research and industrial users.

Emerging research directions for 3-Ethyl-1-hydroxycyclopentane-1-carboxylic acid include its role in metal-organic frameworks (MOFs) and as a ligand in asymmetric catalysis. These applications leverage the compound's chelate-forming ability and three-dimensional architecture. Computational chemistry studies using molecular docking simulations further explore its interactions with biological targets, addressing frequent queries about structure-activity relationships in drug discovery communities.

Storage and handling protocols for 1094307-11-5 follow standard organic acid precautions, with recommendations for anhydrous conditions to preserve stability. Technical datasheets emphasize proper ventilation during laboratory use and compatibility testing with common construction materials. These practical considerations respond to frequent searches about chemical storage best practices and laboratory safety measures for research chemicals.

Analytical characterization of 3-Ethyl-1-hydroxycyclopentane-1-carboxylic acid typically involves NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and infrared spectroscopy. These techniques confirm the compound's structural integrity and purity—topics frequently searched by quality control professionals. Recent advancements in hyphenated analytical techniques have improved detection limits for potential impurities, meeting the pharmaceutical industry's demand for ultra-high purity chemicals.

The intellectual property landscape surrounding CAS 1094307-11-5 shows active patent filings for its synthetic methodologies and derivative compounds. This reflects its commercial importance in innovative drug development and specialty chemical applications. Current research publications demonstrate its utility in stereoselective synthesis, addressing the pharmaceutical industry's need for enantiomerically pure intermediates—a subject generating substantial academic interest and search traffic.

Future prospects for 3-Ethyl-1-hydroxycyclopentane-1-carboxylic acid appear promising, with projected growth in custom synthesis services and contract research applications. Its structural features continue to inspire novel chemical entities in therapeutic areas such as metabolic disorders and central nervous system diseases. As synthetic methodologies advance, this compound will likely play an expanded role in next-generation pharmaceutical development, cementing its position in the fine chemicals value chain.